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Compound of Interest

Compound Name: Arachidate

Cat. No.: B1238690 Get Quote

Arachidate, also known as arachidic acid, is a saturated fatty acid that is generally considered

non-hazardous.[1][2] However, proper disposal procedures are essential to ensure laboratory

safety and environmental protection. This guide provides detailed, step-by-step instructions for

the safe handling and disposal of arachidate waste for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling
Before beginning any disposal process, it is crucial to be aware of the potential hazards and

necessary safety precautions. While not classified as a hazardous substance by OSHA 29 CFR

1910.1200, some safety data sheets indicate that arachidic acid can cause skin and eye

irritation.[1][3][4][5]

Personal Protective Equipment (PPE): To minimize exposure during handling and disposal, the

following PPE is recommended:

Eye Protection: Safety glasses or chemical safety goggles.[1]

Hand Protection: Wear appropriate protective gloves, such as nitrile or neoprene.[1][2]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1]

Quantitative Data
The following table summarizes key quantitative data for arachidic acid:
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Property Value Source

Molecular Formula C₂₀H₄₀O₂ [6]

Molecular Weight 312.52 g/mol [6]

Physical State Solid [1]

Melting Point 74 - 77 °C / 165.2 - 170.6 °F [5]

Boiling Point
328 °C / 622.4 °F @ 760

mmHg
[5]

Flash Point 110 °C (230 °F) [7]

Solubility Insoluble in water. [7]

Step-by-Step Disposal Protocol
The proper disposal of arachidate depends on whether it is in a solid or liquid form and

whether it has been contaminated with hazardous materials. The waste generator is

responsible for making an accurate waste determination.[8][9]

1. Waste Collection and Segregation:

Collect waste arachidate in a designated, properly labeled, and sealed container.[1]

Avoid mixing arachidate waste with other chemical waste streams unless compatibility has

been confirmed.[1] If mixed with a hazardous substance, the entire mixture must be treated

as hazardous waste.

2. Spill Management:

In the event of a spill, contain the material to prevent it from spreading.[1]

Absorb the spilled solid with an inert material such as sand, sawdust, or vermiculite.[1]

Place the absorbed material into a suitable container for disposal.[1]

Thoroughly clean the spill site with soap and water after the material has been collected.[1]
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3. Final Disposal:

Solid Arachidate Waste:

Collect in a labeled, sealed container for non-hazardous solid chemical waste.[2][8]

Dispose of the containerized waste in accordance with all applicable local, state, and

federal regulations.[1] It is recommended to contact your institution's Environmental Health

and Safety (EHS) office for specific guidance.[2]

Do not dispose of solid arachidate in the general trash unless explicitly permitted by your

institution's guidelines.[1][2]

Liquid Solutions Containing Arachidate:

Aqueous solutions containing only non-hazardous materials with a pH between 6 and 9.5

may be suitable for drain disposal.[8] However, since arachidic acid is insoluble in water,

this is unlikely to be a common scenario.[7]

Solutions of arachidate in organic solvents should be treated as chemical waste. The

specific disposal route will depend on the solvent used.

Empty Containers:

Ensure the container is "RCRA empty," meaning no solid residue remains that can be

scraped out.[10][11]

Deface or remove the original label to indicate the container is empty.[10]

Once confirmed to be empty and properly defaced, the container can typically be disposed

of in the regular trash.[2][10]

Contaminated Materials:

Disposable items such as gloves and weigh boats that are contaminated with arachidate
should be placed in the designated non-hazardous solid waste container.[2]
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Disposal Workflow Diagram

Arachidate Waste Generated
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Caption: A flowchart illustrating the decision-making process for the proper disposal of

arachidate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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